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Compound Focus: Men 10208

CAS No.: 129781-07-3

Cat. No.: S534958

Get Quote

The table below summarizes the core quantitative and structural data for MEN 10208:

Property Description

CAS Number 129781-07-3 [1] [2] [3]

Molecular Formula C₆₁H₇₅N₁₅O₁₂ [1] [3]

Molecular Weight 1210.34 g/mol [1] [3]

Sequence (IUPAC) Thr-Asp-Tyr-D-Trp-Val-D-Trp-D-Trp-Arg-NH₂ [1] [3]

Sequence
(Shortened)

TDY-dW-V-dW-dW-R-NH₂ [1]

Primary Biological
Role

Neurokinin A (NKA) antagonist; selective for the NK2 receptor [1] [2]

Storage &
Shipping

Store at recommended conditions (see Certificate of Analysis); typically shipped
at room temperature in continental US [1]

Biological Pathway and Mechanism of Action
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MEN 10208 functions by selectively blocking the Neurokinin-2 (NK2) receptor. The diagram below

illustrates the signaling pathway it inhibits.
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MEN 10208 inhibits NKA signaling by blocking the NK2 receptor [1] [2].

Key Experimental Applications and Protocols

MEN 10208 is a tool compound for investigating NK2 receptor function. The following workflow outlines a

typical experiment using this antagonist.
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General workflow for studying MEN 10208 antagonism in isolated tissue experiments.

Detailed Experimental Methodology

This protocol is adapted from standard pharmacologic practices for characterizing receptor antagonists in

vitro.
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Step 1: Tissue Preparation

Purpose: To obtain a functional biological system expressing the target NK2 receptor.
Methodology: Isolate a relevant smooth muscle tissue, such as rat urinary bladder or guinea

pig trachea, known to express NK2 receptors. Mount the tissue in an organ bath containing
oxygenated (95% O₂, 5% CO₂) physiological salt solution (e.g., Krebs solution) maintained at

37°C. Connect the tissue to an isometric force transducer to measure contractile responses.
Apply a resting tension and allow the tissue to equilibrate for at least 60 minutes, with periodic

washing.

Step 2: Establish Agonist Response

Purpose: To confirm tissue viability and characterize the baseline contractile response

mediated by the NK2 receptor.
Methodology: Construct a cumulative concentration-response curve to a selective NK2

receptor agonist, such as [β-Ala⁸]-NKA(4-10). Add the agonist to the organ bath in increasing,
half-logarithmic concentrations. Record the magnitude of contraction at each concentration until

a maximum response is achieved. Wash the tissue thoroughly and allow it to recover to
baseline tension.

Step 3: Pre-incubation with Antagonist

Purpose: To assess the inhibitory effect of MEN 10208.
Methodology: After recovery, incubate the tissue with a single concentration of MEN 10208 for

a predetermined period (e.g., 15-30 minutes) to allow for receptor blockade. A separate control
tissue should be run in parallel without the antagonist.

Step 4: Agonist Challenge

Purpose: To measure the shift in the agonist dose-response curve caused by the antagonist.
Methodology: Following the pre-incubation period, repeat the cumulative concentration-

response curve to the NK2 agonist as in Step 2, in the continued presence of MEN 10208.

Step 5: Data Acquisition and Analysis

Purpose: To quantify the potency of MEN 10208.
Methodology:

Express all contractile responses as a percentage of the maximum response obtained in
the initial control curve.

Plot the mean concentration-response curves for both control and MEN 10208-treated
tissues.
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Calculate the dose-ratio (DR), which is the concentration of agonist required to produce a

50% response in the presence of the antagonist divided by the concentration required in
its absence.

If using a single antagonist concentration, the apparent pA₂ value can be estimated using
the formula: pA₂ = -log([B] / (DR - 1)), where [B] is the molar concentration of the

antagonist. A full Schild analysis using multiple antagonist concentrations is required for
definitive characterization.

Key Research Applications and Considerations

Primary Research Use: Serves as a selective pharmacological tool to investigate the physiological
and pathophysiological roles of the NK2 receptor in the central and peripheral nervous systems, as

well as in smooth muscle tissues [1] [2].
Stability Consideration: The incorporation of D-tryptophan residues at positions 6, 8, and 9 is a

common strategy to enhance metabolic stability by increasing resistance to proteolytic degradation
[1].

Important Disclaimer: MEN 10208 is strictly for research use only and is not intended for diagnostic
or therapeutic applications in humans [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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